Cas no 149234-05-9 (L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-)

L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl- structure
149234-05-9 structure
Product name:L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-
CAS No:149234-05-9
MF:C27H52N8O6S
MW:616.81678
CID:100288
PubChem ID:11227345

L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

    • L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-
    • H-Ile-Arg-Val-Val-Met-OH
    • ILE-ARG-VAL-VAL-MET
    • IRVVM
    • 149234-05-9
    • CS-0634477
    • (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-4-methylsulfanylbutanoic acid
    • HY-P3972
    • Inchi: InChI=1S/C27H52N8O6S/c1-8-16(6)19(28)23(37)32-17(10-9-12-31-27(29)30)22(36)34-21(15(4)5)25(39)35-20(14(2)3)24(38)33-18(26(40)41)11-13-42-7/h14-21H,8-13,28H2,1-7H3,(H,32,37)(H,33,38)(H,34,36)(H,35,39)(H,40,41)(H4,29,30,31)
    • InChI Key: IFEIEPCGWXXMMT-UHFFFAOYSA-N
    • SMILES: NC(C(NC(C(NC(C(NC(C(NC(C(O)=O)CCSC)=O)C(C)C)=O)C(C)C)=O)CCCNC(=N)N)=O)C(CC)C

Computed Properties

  • Exact Mass: 616.37300
  • Monoisotopic Mass: 616.37305258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 20
  • Complexity: 928
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 269Ų
  • XLogP3: -1.3

Experimental Properties

  • Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.3 g/l) (25 º C),
  • PSA: 266.92000
  • LogP: 3.16680

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